Cas no 2648948-16-5 (7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride)

• Product Name: 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride
• CAS No: 2648948-16-5
• MF: C₆H₂ClFN₂O₂S₂
• MW: 252.673680782318
• CID: 6571703
• PubChem ID: 165904892
• Update Time: 2025-11-01

7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride
• 2648948-16-5
• EN300-7470010
• 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride

• Inchi： 1S/C6H2ClFN2O2S2/c7-3-1-2-4(14(8,11)12)6-5(3)9-13-10-6/h1-2H
• InChI Key： MRQOXEBCNDRVBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NSN=2)S(=O)(=O)F

Computed Properties

• Exact Mass: 251.9230255g/mol
• Monoisotopic Mass: 251.9230255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.5Ų

Additional information on 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride

Recent Advances in the Application of 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride (CAS: 2648948-16-5) in Chemical Biology and Medicinal Chemistry

The compound 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride (CAS: 2648948-16-5) has recently emerged as a versatile reagent in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to the benzothiadiazole class, which is known for its unique electronic properties and reactivity. The presence of both a chloro substituent and a sulfonyl fluoride group makes this compound particularly valuable for selective protein modification and probe development. Recent studies have highlighted its potential in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted drug discovery.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's exceptional reactivity as an electrophile in covalent protein modification. The researchers utilized 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride to develop selective kinase inhibitors, taking advantage of its ability to form stable covalent bonds with non-catalytic cysteine residues. The study reported significant improvements in target engagement and residence time compared to traditional reversible inhibitors, with IC50 values in the low nanomolar range for several clinically relevant kinases.

In the field of chemical proteomics, this compound has shown remarkable utility as an activity-based probe. A recent Nature Chemical Biology publication (2024) described its application in global profiling of serine hydrolases in complex biological systems. The benzothiadiazole core provides excellent fluorescence properties, enabling both in-gel fluorescence detection and mass spectrometry-based identification of labeled proteins. This dual functionality has made it particularly valuable for target deconvolution studies in drug discovery programs.

The unique electronic properties of the benzothiadiazole scaffold contribute to the compound's reactivity and selectivity. Density functional theory (DFT) calculations published in Chemical Science (2023) revealed that the electron-withdrawing nature of the benzothiadiazole ring significantly enhances the electrophilicity of the sulfonyl fluoride group, while the chloro substituent at the 7-position modulates both reactivity and membrane permeability. These computational insights have guided rational design of derivatives with improved pharmacological properties.

Recent synthetic methodology developments have expanded access to this valuable building block. A 2024 Organic Letters report described an improved synthetic route to 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride with higher yields (72% overall) and better scalability. The new protocol employs continuous flow chemistry for the key sulfonylation step, addressing previous challenges with exothermic reactions and byproduct formation.

In drug discovery applications, this compound has shown particular promise in targeting infectious diseases. A collaborative study between academic and industrial researchers (2023) demonstrated its effectiveness in developing covalent inhibitors of essential bacterial enzymes. The sulfonyl fluoride warhead showed selective reactivity with catalytic serine residues in bacterial β-lactamases, offering potential solutions to antibiotic resistance challenges.

Safety and handling considerations for 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride have been recently reviewed in Chemical Research in Toxicology (2024). While the compound exhibits moderate reactivity with water, proper storage under anhydrous conditions at -20°C ensures stability for extended periods. The review also provided comprehensive guidelines for handling sulfonyl fluorides in laboratory settings, including recommended personal protective equipment and first aid measures.

Future research directions for this compound class include exploration of its applications in targeted protein degradation (PROTACs), development of bioconjugation strategies for antibody-drug conjugates, and investigation of its potential in covalent fragment-based drug discovery. The unique combination of reactivity, selectivity, and spectroscopic properties positions 7-Chloro-2,1,3-benzothiadiazole-4-sulfonyl fluoride as a valuable tool for advancing chemical biology research and drug discovery efforts.